Separation of some transition metals by reversed-phase paper chromatography

ANALYSTANALYST Pub Date: DOI: 10.1039/AN9840900993

Abstract

A reversed-phase paper chromatographic method has been developed for the mutual separation of transition metals such as Fe(III), Cu(II), Pb(II), Ni(II), Ag(I) and Au(III). The separations were performed on Whatman No. 1 filter-paper with liquid ion exchangers such as trioctylamine, triisooctylamine or Aliquat 336 as stationary phases and sodium acetate, sodium malonate or sodium succinate as mobile phases.

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